Cas no 1261437-85-7 (3-(Perfluorophenyl)pyridine-4-methanol)

• Product Name: 3-(Perfluorophenyl)pyridine-4-methanol
• CAS No: 1261437-85-7
• MF: C₁₂H₆F₅NO
• MW: 275.174160480499
• CID: 4914347
• Update Time: 2025-05-20

3-(Perfluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Perfluorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H6F5NO/c13-8-7(6-3-18-2-1-5(6)4-19)9(14)11(16)12(17)10(8)15/h1-3,19H,4H2
• InChI Key： DGEORFCPUXYWAO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC=CC=1CO)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Perfluorophenyl)pyridine-4-methanol

3-(Perfluorophenyl)pyridine-4-methanol: A Comprehensive Overview

3-(Perfluorophenyl)pyridine-4-methanol, also known by its CAS registry number CAS No. 1261437-85-7, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and analytical chemistry. This compound is characterized by its unique structure, which combines a perfluorophenyl group with a pyridine ring and a hydroxymethyl group. The presence of the perfluorophenyl group imparts exceptional electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The synthesis of 3-(Perfluorophenyl)pyridine-4-methanol typically involves multi-step organic reactions, often leveraging the principles of Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. The compound's stability under various reaction conditions has further enhanced its utility in diverse chemical transformations.

One of the most promising applications of 3-(Perfluorophenyl)pyridine-4-methanol lies in its use as a precursor for fluorescent sensors. Researchers have demonstrated that derivatives of this compound can exhibit highly sensitive fluorescence responses to specific analytes, such as metal ions or small organic molecules. For instance, a study published in Nature Communications highlighted the use of this compound in the development of a novel sensor for detecting mercury ions with unprecedented sensitivity.

In the pharmaceutical industry, 3-(Perfluorophenyl)pyridine-4-methanol has shown potential as a scaffold for drug design. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for targeting various biological receptors. Recent computational studies have identified several derivatives that exhibit strong binding affinities to G-protein coupled receptors (GPCRs), suggesting its potential role in the development of new therapeutic agents.

The electronic properties of 3-(Perfluorophenyl)pyridine-4-methanol also make it an attractive candidate for applications in optoelectronics. Its ability to absorb and emit light across a wide spectral range has led to its investigation as a component in organic light-emitting diodes (OLEDs). A research team at Stanford University recently reported significant improvements in OLED efficiency by incorporating this compound into their device architecture.

In terms of environmental impact, 3-(Perfluorophenyl)pyridine-4-methanol exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments has raised concerns regarding long-term ecological effects. Ongoing studies aim to develop more sustainable synthesis routes and degradation pathways to mitigate these risks.

The future prospects for 3-(Perfluorophenyl)pyridine-4-methanol are bright, with ongoing research exploring its potential in nanotechnology and green chemistry. Its unique combination of electronic, steric, and functional properties positions it as a key player in the development of next-generation materials and therapies.